4,4’-Dichlorodiphenyl Sulfone 4,4’-Dichlorodiphenyl Sulfone Crystals or off-white powder. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 80-07-9
VCID: VC0033224
InChI: InChI=1S/C12H8Cl2O2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H
SMILES: C1=CC(=CC=C1S(=O)(=O)C2=CC=C(C=C2)Cl)Cl
Molecular Formula: C12H8Cl2O2S
Molecular Weight: 287.2 g/mol

4,4’-Dichlorodiphenyl Sulfone

CAS No.: 80-07-9

Reference Standards

VCID: VC0033224

Molecular Formula: C12H8Cl2O2S

Molecular Weight: 287.2 g/mol

4,4’-Dichlorodiphenyl Sulfone - 80-07-9

CAS No. 80-07-9
Product Name 4,4’-Dichlorodiphenyl Sulfone
Molecular Formula C12H8Cl2O2S
Molecular Weight 287.2 g/mol
IUPAC Name 1-chloro-4-(4-chlorophenyl)sulfonylbenzene
Standard InChI InChI=1S/C12H8Cl2O2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H
Standard InChIKey GPAPPPVRLPGFEQ-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1S(=O)(=O)C2=CC=C(C=C2)Cl)Cl
Canonical SMILES C1=CC(=CC=C1S(=O)(=O)C2=CC=C(C=C2)Cl)Cl
Boiling Point Sublimes (NTP, 1992)
250 °C at 10 mm Hg
Colorform Crystals
White crystalline needles (crystalline grade); off-white crystalline needles (polymer grade)
Melting Point 293 to 298 °F (NTP, 1992)
147.9 °C
Physical Description Crystals or off-white powder. (NTP, 1992)
DryPowder; PelletsLargeCrystals
Description Crystals or off-white powder. (NTP, 1992)
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
Soluble in ethanol and chloroform.
Slightly soluble in wate
Synonyms Bis(p-chlorophenyl)sulfone; 1,1’-Sulfonylbis(4-chlorobenzene); 4,4’-Dichlorodiphenyl Sulfone; 4-Chloro-1-(4-chlorophenylsulfonyl)benzene; 4-Chlorophenyl Sulfone; B 0810; Bis(4-chlorophenyl) Sulfone; Bis(p-chlorophenyl) Sulfone; Di-p-chlorophenyl Sulf
Vapor Pressure 8.1X10-7mm Hg at 25 °C /Estimated/
PubChem Compound 6625
Last Modified Nov 11 2021
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